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Compound of Interest

Compound Name: Butyl glycolate

Cat. No.: B1266377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Butyl glycolate, the ester of n-butanol and glycolic acid, is a versatile chemical compound with

a growing presence in various industrial and scientific fields. This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, synthesis, and

metabolism. Detailed experimental protocols for its characterization are presented, alongside a

discussion of its relevance in drug development, primarily through its hydrolysis to the active

cosmetic ingredient, glycolic acid. This document aims to serve as a thorough resource for

researchers and professionals engaged in chemical synthesis, formulation science, and drug

development.

Chemical Structure and Identification
Butyl glycolate, systematically named butyl 2-hydroxyacetate, is a simple alpha-hydroxy acid

ester. Its structure consists of a butyl ester group attached to the carboxylic acid function of

glycolic acid.
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Identifier Value Source(s)

IUPAC Name butyl 2-hydroxyacetate [1]

CAS Number 7397-62-8 [1]

Molecular Formula C₆H₁₂O₃ [1]

Molecular Weight 132.16 g/mol [1]

InChI
InChI=1S/C6H12O3/c1-2-3-4-

9-6(8)5-7/h7H,2-5H2,1H3
[1]

| SMILES | CCCCOC(=O)CO |[1] |

Physicochemical Properties
Butyl glycolate is a colorless liquid with a faint, pleasant ester-like odor.[2] It is miscible with

common organic solvents but only partially miscible with water.[3]

Table of Physicochemical Properties

Property Value Source(s)

Appearance Colorless liquid [1]

Odor Faint, pleasant, ester-like [2]

Boiling Point 187-190 °C [2]

Melting Point -26 °C [4]

Density 1.019 g/cm³ at 20 °C [5]

Flash Point 74 °C (closed cup) [2]

Refractive Index 1.427 at 20 °C

| Solubility | Partially miscible with water; miscible with common organic solvents |[3] |
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The most common method for synthesizing butyl glycolate is through the Fischer-Speier

esterification of glycolic acid with n-butanol, typically in the presence of an acid catalyst.[6]

Glycolic Acid + n-Butanol

Esterification Reaction

Acid Catalyst
(e.g., H₂SO₄)

Separation of WaterRemoval of water drives equilibrium Purification Butyl Glycolate

Click to download full resolution via product page

Caption: Fischer-Speier Esterification of Butyl Glycolate.

Experimental Protocol: Acid-Catalyzed Esterification
A detailed experimental protocol for the synthesis of butyl glycolate is described in a patent,

which involves the reaction of glycolic acid and n-butanol in the presence of a solid acid

catalyst.[7]

Materials:

Glycolic acid (1 mol)

n-Butanol (3.5 - 4.5 mol)

Solid acid catalyst (e.g., acidified active cobalt sulfate on kaolin, 16 g)[7]

Round bottom flask

Reflux water separator (Dean-Stark apparatus)

Reflux condenser
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Procedure:

Add 1 mole of glycolic acid, 4.5 moles of n-butanol, and 16 g of the dry catalyst to a round

bottom flask.[7]

Assemble the reflux water separator and condenser.

Heat the reaction mixture to 138°C for 4 hours.[7]

Monitor the reaction progress by taking 0.5 ml samples every 30 minutes to determine the

acid value.[7]

After the reaction is complete, cool the mixture and separate the catalyst by filtration.

The excess n-butanol can be removed by distillation.

The resulting crude butyl glycolate can be further purified by vacuum distillation.

Spectral Properties and Characterization
The structure of butyl glycolate can be confirmed using various spectroscopic techniques.

Table of Spectral Data

Technique
Key Features and
Parameters

Source(s)

¹H NMR Varian CFT-20 instrument. [1]

¹³C NMR
Sample from Fluka AG, Buchs,

Switzerland.
[1]

FT-IR
Liquid, ~10 micrometers path

length.
[1]

ATR-IR
PerkinElmer SpectrumTwo

instrument.
[1]

| Mass Spec (GC-MS) | NIST Mass Spectrometry Data Center. |[8] |
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Experimental Protocols for Spectroscopic Analysis
A general protocol for obtaining NMR spectra of a liquid sample like butyl glycolate is as

follows:

¹H and ¹³C NMR Spectroscopy Protocol:

Sample Preparation: Prepare a solution by dissolving approximately 5-10 mg of butyl
glycolate in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

Data Acquisition:

For ¹H NMR, acquire the spectrum using a standard pulse sequence. Key parameters

include the spectral width, number of scans, and relaxation delay.

For ¹³C NMR, use a proton-decoupled pulse sequence to obtain a spectrum with singlets

for each unique carbon.

Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier

transform, phase correction, and baseline correction.

Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of

protons. Analyze the chemical shifts and coupling patterns to elucidate the structure. In the

¹³C NMR spectrum, identify the number of unique carbon environments based on the

number of peaks.

FT-IR Spectroscopy Protocol (Liquid Film):

Sample Preparation: Place a small drop of neat butyl glycolate between two potassium

bromide (KBr) or sodium chloride (NaCl) salt plates to form a thin liquid film.[9]

Instrumentation: Use a standard FT-IR spectrometer.

Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.
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Analysis: Identify characteristic absorption bands corresponding to the functional groups

present in butyl glycolate, such as the O-H stretch of the hydroxyl group, the C=O stretch of

the ester, and the C-O stretches.

GC-MS Analysis Protocol:

Sample Preparation: Dilute the butyl glycolate sample in a suitable volatile solvent (e.g.,

dichloromethane or ethyl acetate).

Instrumentation: Use a GC-MS system equipped with a capillary column suitable for

separating esters (e.g., a DB-5MS column).[10]

GC Conditions:

Injector: Split/splitless injector, with an appropriate split ratio.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A temperature gradient is typically used, for example, starting

at a low temperature and ramping up to a higher temperature to ensure good separation.

MS Conditions:

Ionization: Electron Impact (EI) ionization is common.

Mass Analyzer: A quadrupole or ion trap mass analyzer.

Scan Range: Scan a mass-to-charge ratio (m/z) range that includes the molecular ion and

expected fragment ions of butyl glycolate.

Analysis: Identify the peak corresponding to butyl glycolate based on its retention time.

Analyze the mass spectrum of this peak, observing the molecular ion and the fragmentation

pattern to confirm the structure.

Metabolism and Biological Relevance
In biological systems, butyl glycolate is expected to undergo rapid hydrolysis catalyzed by

non-specific esterases, which are widely distributed in the body.[6] This enzymatic action
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cleaves the ester bond to yield n-butanol and glycolic acid.[6]

Butyl Glycolate

Hydrolysis

Esterases

n-Butanol

Glycolic Acid

Click to download full resolution via product page

Caption: Metabolic Pathway of Butyl Glycolate.

The primary biological effects of butyl glycolate are largely attributed to its hydrolysis product,

glycolic acid.[6] Glycolic acid is a well-known alpha-hydroxy acid (AHA) used in various

dermatological and cosmetic products for its exfoliating and skin-rejuvenating properties.[11]

[12]

Relevance to Drug Development
The relevance of butyl glycolate to drug development professionals lies in several areas:

Prodrug Strategy: The ester linkage in butyl glycolate can be considered a simple model for

a prodrug approach. By esterifying a drug molecule, its physicochemical properties, such as

lipophilicity and membrane permeability, can be modified to enhance drug delivery. The

subsequent hydrolysis by esterases in the body would then release the active drug.

Dermatological Formulations: As a source of glycolic acid upon hydrolysis, butyl glycolate
could be investigated for use in topical formulations. Its less acidic nature compared to

glycolic acid might offer formulation advantages and potentially reduce skin irritation. Studies

on the skin penetration of glycolic acid have shown it to be dependent on pH, concentration,

and duration of application.[13]

Excipient and Solvent: Butyl glycolate's solvent properties make it a candidate for use as

an excipient in drug formulations, particularly for topical or transdermal delivery systems.[6]
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Safety and Toxicology
According to safety data sheets, butyl glycolate is classified as a substance that can cause

serious eye damage and is suspected of damaging fertility or the unborn child.[14] Therefore,

appropriate personal protective equipment, including eye protection and gloves, should be

worn when handling this chemical.

Conclusion
Butyl glycolate is a chemical with well-defined properties and established synthetic routes. Its

primary biological significance stems from its hydrolysis to n-butanol and glycolic acid, the latter

being a key active ingredient in the cosmetics and dermatology fields. For drug development

professionals, butyl glycolate serves as an interesting case study for prodrug design and as a

potential component in advanced drug delivery systems, particularly for topical applications.

The detailed experimental protocols provided in this guide offer a practical resource for the

synthesis and characterization of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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